Cas no 3485-84-5 (N-Vinylphthalimide)

• Product Name: N-Vinylphthalimide
• CAS No: 3485-84-5
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD00078446
• CID: 84762
• PubChem ID: 87577857
• Update Time: 2025-05-24

N-Vinylphthalimide Chemical and Physical Properties

Names and Identifiers

• 2-Vinylisoindoline-1,3-dione
• N-Vinylphthalimide
• 1H-Isoindole-1,3(2H)-dione, 2-ethenyl-
• 2-Ethenyl-1,3-dihydro-1,3-dioxoisoindole
• 2-ethenylisoindole-1,3-dione
• 2-Vinyl-1H-isoindole-1,3(2H)-dione
• 1-N-vinylphthalimide
• 2-ethenyl-2,3-dihydro-1H-isoindole-1,3-dione
• 2-vinylisoindole-1,3-dione
• Phthalimide,N-vinyl
• 2-Ethenyl-1H-isoindole-1,3(2H)-dione
• NSC 10395
• Vinylphthalimide
• Phthalimide, N-vinyl-
• N-ETHENYLPHTHALIMIDE
• IGDLZDCWMRPMGL-UHFFFAOYSA-N
• Q63408831
• 2-vinylbenzo[c]azolidine-1,3-dione
• N-vinylphtalimide
• n-vinyl-phthalimide
• NSC10395
• N-vinyl phthalimide
• 1H-
• SCHEMBL35297
• CS-0113083
• 2-Vinyl-1H-isoindole-1,3(2H)-dione #
• A874844
• AS-40358
• EINECS 222-473-4
• N-Vinylphthalimide, 99%
• BB 0259322
• SY047182
• NS00029740
• AKOS005174651
• EN300-78079
• SCHEMBL10447642
• 1H-Isoindole-1, 2-ethenyl-
• 3485-84-5
• InChI=1/C10H7NO2/c1-2-11-9(12)7-5-3-4-6-8(7)10(11)13/h2-6H,1H
• V0065
• NSC-10395
• FT-0660752
• MFCD00078446
• AB03005
• DTXSID3063049
• ALBB-014698
• DB-001065

• MDL： MFCD00078446
• Inchi： 1S/C10H7NO2/c1-2-11-9(12)7-5-3-4-6-8(7)10(11)13/h2-6H,1H2
• InChI Key： IGDLZDCWMRPMGL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C=C)=O
• BRN： 127880

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: White or yellow solid
• Density: 1.402
• Melting Point: 82.0 to 87.0 deg-C
• Boiling Point: 151°C/9mmHg(lit.)
• Flash Point: 140.5°C
• Refractive Index: 1.713
• PSA: 37.38000
• LogP: 1.36400
• Solubility: Insoluble

N-Vinylphthalimide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones
• Material Chemicals High Polymer Materials

Additional information on N-Vinylphthalimide

Comprehensive Guide to N-Vinylphthalimide (CAS No. 3485-84-5): Properties, Applications, and Industry Insights

N-Vinylphthalimide (CAS No. 3485-84-5) is a specialized organic compound widely recognized for its versatility in polymer chemistry and pharmaceutical intermediates. With the molecular formula C₁₀H₇NO₂, this compound features a vinyl group attached to a phthalimide moiety, making it a valuable building block for advanced material synthesis. Its unique structure enables applications in photoinitiators, crosslinking agents, and functional monomers, aligning with growing demand for high-performance polymers in electronics and coatings.

Recent trends highlight increased interest in sustainable polymer additives and bio-compatible materials, where N-Vinylphthalimide derivatives show promise. Researchers are exploring its role in UV-curable resins for 3D printing—a sector projected to grow at 21% CAGR (2023–2030). The compound’s thermal stability (decomposition temperature >200°C) also makes it suitable for high-temperature adhesives, a key focus area in aerospace and automotive lightweighting initiatives.

From a synthetic perspective, N-Vinylphthalimide is typically produced via vinylation reactions of phthalimide precursors. Advanced purification techniques like recrystallization from ethanol yield >98% purity, critical for pharmaceutical applications where it serves as an intermediate for N-heterocyclic compounds. Analytical characterization via HPLC and GC-MS confirms compliance with ISO 10993-5 standards for biomedical compatibility.

Environmental considerations are shaping modern applications of CAS 3485-84-5. A 2023 study in Green Chemistry demonstrated its utility in solvent-free polymerization systems, reducing VOC emissions by 40% compared to traditional acrylates. This aligns with EU REACH regulations and corporate ESG goals, driving adoption in eco-friendly coatings for consumer packaging.

Frequently asked questions about N-Vinylphthalimide include its storage conditions (recommended 2–8°C under inert gas), solubility profile (soluble in DMF, acetone; insoluble in water), and handling precautions (use nitrile gloves and fume hood). Unlike some reactive monomers, it exhibits low acute toxicity (LD₅₀ >2000 mg/kg oral rat), facilitating safer industrial handling.

Innovation pipelines suggest emerging uses in organic electronics, where N-Vinylphthalimide-based polymers enhance charge transport in OLED devices. Patent analysis reveals a 15% annual increase in filings related to its electroluminescent properties, particularly in flexible displays. These developments position CAS 3485-84-5 as a strategic material for next-generation optoelectronics.

For quality assurance, leading suppliers provide certificates of analysis with batch-specific NMR spectra and residual solvent data. Industry best practices recommend periodic Karl Fischer titration to maintain moisture content below 0.5%, ensuring optimal performance in moisture-sensitive applications like encapsulation resins for solar panels.

Market intelligence indicates Asia-Pacific dominates N-Vinylphthalimide consumption (62% share in 2023), driven by expanding polyimide film production in China and South Korea. Meanwhile, North American demand is rising for medical device coatings, with CAGR of 7.2% through 2028 according to Grand View Research.

Future research directions include catalytic asymmetric synthesis of chiral derivatives for pharmaceutical applications, and copolymerization with biobased monomers to create renewable thermoplastics. These advancements underscore the compound’s evolving role in bridging synthetic chemistry with circular economy principles.